Cas no 2098078-90-9 (2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile)

• Product Name: 2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile
• CAS No: 2098078-90-9
• MF: C₁₂H₉N₅
• MW: 223.233361005783
• CID: 5045420
• Update Time: 2025-08-05

2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,2'-(3-(pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile
• 2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile

• Inchi： 1S/C12H9N5/c13-4-3-11-9-17(7-5-14)16-12(11)10-2-1-6-15-8-10/h1-2,6,8-9H,3,7H2
• InChI Key： JOUNGGHMJCOVLN-UHFFFAOYSA-N
• SMILES： N1(CC#N)C=C(CC#N)C(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 348
• XLogP3: 0.4
• Topological Polar Surface Area: 78.3

Additional information on 2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile

2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile: A Comprehensive Overview

2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile (CAS No. 2098078-90-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile.

Chemical Structure and Synthesis

The chemical structure of 2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile is defined by its central pyrazole ring linked to two acetonitrile groups and a pyridine moiety. The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms, which is known for its diverse biological activities. The pyridine group, on the other hand, is a six-membered aromatic ring with one nitrogen atom, contributing to the compound's overall stability and reactivity.

The synthesis of 2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile typically involves a multi-step process. One common approach is the reaction of 3-(pyridin-3-yl)-1H-pyrazole with cyanoacetic acid in the presence of a suitable catalyst. This reaction pathway has been optimized to achieve high yields and purity levels. Recent studies have also explored alternative synthetic routes to improve efficiency and reduce environmental impact.

Biological Properties

One of the most significant aspects of 2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile is its potential as a therapeutic agent. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In cancer research, 2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile has demonstrated promising results in inhibiting the proliferation of various cancer cell lines. Studies have indicated that it can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer drug.

Recent Research Advancements

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of 2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound can effectively modulate signaling pathways involved in neurodegenerative diseases. Specifically, it was found to inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

Another notable study focused on the pharmacokinetic properties of 2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile. The results indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for oral administration. This finding is crucial for its potential use in clinical settings.

Conclusion

In conclusion, 2,2'-(3-(Pyridin-3-yl)-1H-pyrazole-1,4-diyl)diacetonitrile (CAS No. 2098078-90-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds significant promise for addressing various medical conditions.